Cas no 1432680-52-8 (phenyl(4H-1,2,4-triazol-3-yl)methanamine hydrochloride)

• Product Name: phenyl(4H-1,2,4-triazol-3-yl)methanamine hydrochloride
• CAS No: 1432680-52-8
• MF: C₉H₁₁ClN₄
• MW: 210.66343998909
• CID: 4599585
• PubChem ID: 71758333
• Update Time: 2025-05-20

phenyl(4H-1,2,4-triazol-3-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• phenyl(4H-1,2,4-triazol-3-yl)methanamine hydrochloride

• Inchi： 1S/C9H10N4.ClH/c10-8(9-11-6-12-13-9)7-4-2-1-3-5-7;/h1-6,8H,10H2,(H,11,12,13);1H
• InChI Key： DABFFDNQUGVZSG-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(C1=NN=CN1)N.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on phenyl(4H-1,2,4-triazol-3-yl)methanamine hydrochloride

Phenyl(4H-1,2,4-Triazol-3-yl)methanamine Hydrochloride: A Comprehensive Overview

Phenyl(4H-1,2,4-triazol-3-yl)methanamine hydrochloride (CAS No. 1432680-52-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as phenyltriazolylmethanamine hydrochloride, is characterized by its unique structure and potential biological activities. This article aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

The chemical structure of phenyl(4H-1,2,4-triazol-3-yl)methanamine hydrochloride consists of a phenyl ring linked to a triazolyl group through a methylene bridge, with the entire molecule being in the form of a hydrochloride salt. The presence of the triazolyl moiety is particularly noteworthy due to its widespread use in drug design and development. Triazoles are known for their broad spectrum of biological activities, including antifungal, antibacterial, and antiviral properties.

The synthesis of phenyl(4H-1,2,4-triazol-3-yl)methanamine hydrochloride typically involves several steps. One common approach is the reaction of phenylacetonitrile with hydrazine to form an intermediate hydrazide, which is then cyclized to the triazole ring using an appropriate reagent such as sodium azide in the presence of ammonium chloride. The resulting free base can be converted to the hydrochloride salt by treatment with hydrochloric acid. This synthetic route is well-documented and has been optimized for high yields and purity.

In terms of its physical properties, phenyl(4H-1,2,4-triazol-3-yl)methanamine hydrochloride is a white crystalline solid that is soluble in water and common organic solvents such as ethanol and dimethyl sulfoxide (DMSO). Its solubility profile makes it suitable for various applications in both laboratory research and pharmaceutical formulations.

The biological activities of phenyl(4H-1,2,4-triazol-3-yl)methanamine hydrochloride have been extensively studied. One of its most notable properties is its potential as an antifungal agent. Research has shown that this compound exhibits significant antifungal activity against various strains of fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell membranes and inhibition of key enzymes involved in fungal metabolism.

Beyond its antifungal properties, phenyl(4H-1,2,4-triazol-3-yl)methanamine hydrochloride has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that it may have therapeutic potential in the treatment of certain types of cancer.

In addition to its direct biological activities, phenyl(4H-1,2,4-triazol-3-yl)methanamine hydrochloride has been used as a building block in the synthesis of more complex molecules with diverse biological activities. For example, it has been incorporated into peptidomimetics designed to mimic the structure and function of natural peptides with therapeutic potential. These peptidomimetics have shown promise in areas such as enzyme inhibition and receptor modulation.

The safety profile of phenyl(4H-1,2,4-triazol-3-yl)methanamine hydrochloride has also been evaluated in several studies. In vitro toxicity assays have shown that it exhibits low cytotoxicity towards mammalian cells at therapeutic concentrations. However, further in vivo studies are necessary to fully assess its safety and efficacy in animal models before considering clinical trials.

Recent advancements in computational chemistry have also contributed to our understanding of the properties and potential applications of phenyl(4H-1,2,4-triazol-3-yl)methanamine hydrochloride. Molecular docking studies have provided insights into its binding interactions with various biological targets, which can guide the rational design of more potent derivatives with improved pharmacological profiles.

In conclusion, phenyl(4H-1,2,4-triazol-3-yl)methanamine hydrochloride (CAS No. 1432680-52-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.